Cas no 789632-01-5 (1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1R)-)

1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1R)- structure
789632-01-5 structure
Product Name:1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1R)-
CAS No:789632-01-5
MF:C10H9FO
MW:164.176266431808
CID:555000
PubChem ID:45090815
Update Time:2025-04-19

1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1R)-
    • (R)-(+)-5-Fluoroindane-1-carboxaldehyde
    • 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-,(1R)-(9CI)
    • 789632-01-5
    • Inchi: 1S/C10H9FO/c11-9-3-4-10-7(5-9)1-2-8(10)6-12/h3-6,8H,1-2H2/t8-/m0/s1
    • InChI Key: VWJXECQACJGFMY-QMMMGPOBSA-N
    • SMILES: FC1C=CC2=C(C=1)CC[C@H]2C=O

Computed Properties

  • Exact Mass: 164.06400
  • Monoisotopic Mass: 164.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.05440
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